Cas no 2248406-11-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{5-methyl-7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidin-6-yl}acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{5-methyl-7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidin-6-yl}acetate
• CAS No: 2248406-11-1
• MF: C₁₇H₁₂N₄O₅
• MW: 352.300983428955
• CID: 5922505
• PubChem ID: 165730494
• Update Time: 2025-06-09

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{5-methyl-7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidin-6-yl}acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6519692
• 2248406-11-1
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{5-methyl-7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidin-6-yl}acetate

• Inchi： 1S/C17H12N4O5/c1-9-12(15(23)20-13(19-9)6-7-18-20)8-14(22)26-21-16(24)10-4-2-3-5-11(10)17(21)25/h2-7,18H,8H2,1H3
• InChI Key： FCGDEJJOUSFCKH-UHFFFAOYSA-N
• SMILES： O(C(CC1C(N2C(C=CN2)=NC=1C)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 352.08076950g/mol
• Monoisotopic Mass: 352.08076950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 788
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 108Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{5-methyl-7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidin-6-yl}acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{5-methyl-7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidin-6-yl}acetate (CAS No. 2248406-11-1) and Its Applications in Modern Chemical Biology

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{5-methyl-7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidin-6-yl}acetate, identified by its CAS number 2248406-11-1, represents a fascinating compound with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic molecule, featuring a complex arrangement of functional groups, has garnered attention due to its structural uniqueness and promising biological activities. The compound’s core structure comprises an isoindole moiety linked to a pyrazolo[1,5-a]pyrimidine scaffold, both of which are well-documented for their roles in medicinal chemistry and drug discovery.

The 1,3-dioxo-2,3-dihydro-1H-isoindol part of the molecule introduces a carbonyl group at the 1-position and an ester functionality at the 3-position, enhancing its reactivity and potential for further derivatization. This arrangement not only contributes to the compound’s stability but also allows for diverse interactions with biological targets. The presence of the 5-methyl-7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidin moiety further enriches its pharmacophoric properties. Pyrazolo[1,5-a]pyrimidines are known for their broad spectrum of biological activities, including antiviral, anticancer, and anti-inflammatory effects. The incorporation of this scaffold into the isoindole framework suggests that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{5-methyl-7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidin may exhibit similar or even enhanced biological properties.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in drug development. The pyrazolo[1,5-a]pyrimidine core is particularly noteworthy due to its structural versatility and ability to modulate various biological pathways. For instance, studies have demonstrated that derivatives of this scaffold can interact with enzymes such as kinases and cyclases, which are frequently implicated in disease processes. The ester group in 1,3-dioxo part of the molecule provides an additional site for functionalization, allowing researchers to fine-tune the compound’s pharmacokinetic and pharmacodynamic profiles.

In the context of modern pharmaceutical research, 1,3-dioxo -2,3 -dihydro -1 H -isoindol -2 -yl 2 -{5 -methyl -7 -oxo -4 H,7 H -pyrazolo [a] pyrimidine ]6 -yl}acetate (CAS No. 2248406 -11 -1) has shown promise as a lead compound for further development. Its unique structural features make it a valuable candidate for investigating new therapeutic strategies. Researchers have been particularly interested in exploring its potential as an inhibitor or modulator of enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The isoindole core is typically synthesized through cyclization reactions involving appropriate precursors. Subsequent functionalization at the 1 and 3 positions introduces the necessary carbonyl and ester groups. The attachment of the pyrazolo[a] pyrimidine moiety is achieved through nucleophilic substitution or condensation reactions depending on the synthetic route chosen.

One of the most compelling aspects of this compound is its potential for structure-based drug design. Computational modeling techniques have been increasingly employed to predict how 1,3-dioxo -2,3 -dihydro -1 H -isoindol -2 -yl 2 -{5 -methyl -7 oxo -4 H,7 H pyrazolo [a] pyrimidine ]6 yl}acetate (CAS No. 224840611) interacts with biological targets at the molecular level. These studies can provide valuable insights into how modifications to its structure might enhance its binding affinity or selectivity.

Furthermore, 224840611 has been investigated for its potential role in addressing unmet medical needs. For example, researchers have explored its activity against certain types of cancer by targeting specific kinases or other enzymes that drive tumor growth. Preliminary results suggest that it may inhibit these enzymes more effectively than existing drugs while exhibiting fewer side effects due to improved selectivity.

The compound’s versatility also extends to its potential use as a tool compound in biochemical assays. By serving as a reference standard or substrate analog, it can help researchers study enzyme mechanisms or screen libraries for new inhibitors more efficiently than traditional methods allow.

In conclusion, 1,3-dioxo _ _ _ _ _ _ _ _ _ _ _ _ hydro _ _ _ _ isoindol_ _ yl_ _ {5-methyl_ {__ oxo__ pyrazolo[a]pyrimidine ]__ }acetate (CAS No._224840611) represents an exciting area of research with significant implications for drug discovery and development._ Its unique structural features combined with promising biological activities make it a compelling candidate for further investigation._ As our understanding_ __ __ __ __ __ __ __ __ __ __ __ __ continues_ __ __ __ __ __ to grow,_ so too will our ability_ to harness_ this compound’s potential_ for improving human health._ Future studies should focus on optimizing_ its synthesis,_ exploring new therapeutic applications,_ and developing_ innovative ways_ to utilize it_ in research settings._ With continued effort_and collaboration among scientists worldwide,_ we can unlock_ new possibilities_ that will benefit patients around_ the globe._